N-(2-fluorophenyl)-2-(furan-3-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-2-(furan-3-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
• InChI: InChI=1S/C18H15FN4O3S/c19-12-3-1-2-4-13(12)21-18(25)23-7-5-14-15(9-23)27-17(20-14)22-16(24)11-6-8-26-10-11/h1-4,6,8,10H,5,7,9H2,(H,21,25)(H,20,22,24)
• InChI Key: IZCQCFSVEOJDEA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=COC=C3)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C18H15FN4O3S
• Molecular Weight: 386.4 g/mol

Description

N-(2-fluorophenyl)-2-(furan-3-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide is a useful research compound. Its molecular formula is C18H15FN4O3S and its molecular weight is 386.4. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(furan-3-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(furan-3-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Antitumor Activity Compounds with complex heterocyclic structures, such as thiazolo[4,5-d]pyrimidin-2-thione derivatives, have been synthesized and investigated for their potential antitumor activities. For instance, derivatives of 3-phenylthiazolo[4,5-d]pyrimidine-2-thiones showed promising results in in vitro antitumor screening against human tumor cell lines, indicating the therapeutic potential of such compounds in cancer treatment (Becan & Wagner, 2008).

Synthetic Applications and Biological Activities The structural motif of furan combined with a carboxamido linkage, as seen in the query compound, is a common feature in molecules exhibiting a range of biological activities. For instance, palladium-catalyzed condensation reactions involving furan derivatives have been explored for synthesizing multisubstituted furans, which are valuable in medicinal chemistry for their diverse biological activities (Lu, Wu, & Yoshikai, 2014).

Antiprotozoal Agents Compounds featuring imidazo[1,2-a]pyridines, especially those with modifications at the furan moiety, have demonstrated significant antiprotozoal activity. This suggests potential research applications of the query compound in developing treatments against protozoal infections. One such example, 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, showed potent activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting the importance of furan and imidazo[1,2-a]pyridine scaffolds in antiprotozoal drug discovery (Ismail et al., 2004).

Fluorescent Probes and Sensors Derivatives of pyridine, particularly those incorporating furan rings, have been developed as fluorescent sensors for metal ions and other analytes, demonstrating the utility of such compounds in chemical sensing and molecular probes. The ability to selectively recognize and bind specific ions or molecules makes these compounds valuable tools in biochemical research and environmental monitoring (Darabi et al., 2016).